REACTION_CXSMILES
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O=[C:2]1[CH2:7][CH2:6][N:5]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH2:4][CH2:3]1.Br.[Br:16][C:17]1[CH:18]=[C:19]([CH:22]=[CH:23][CH:24]=1)[CH2:20][NH2:21].C(O)(=O)C.[BH3-]C#N.[Na+]>CO.O>[Br:16][C:17]1[CH:18]=[C:19]([CH2:20][NH:21][CH:2]2[CH2:7][CH2:6][N:5]([C:8]([O:10][C:11]([CH3:14])([CH3:13])[CH3:12])=[O:9])[CH2:4][CH2:3]2)[CH:22]=[CH:23][CH:24]=1 |f:1.2,4.5|
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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O=C1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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222 mg
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Type
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reactant
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Smiles
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Br.BrC=1C=C(CN)C=CC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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1.34 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[BH3-]C#N.[Na+]
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Name
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Quantity
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4.4 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The resulting solution was stirred at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the mixture was stirred for 1 h, before it
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Duration
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1 h
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Type
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CONCENTRATION
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Details
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was concentrated
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Type
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DISSOLUTION
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Details
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The resulting oil was redissolved in diethyl ether (20 ml)
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Type
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EXTRACTION
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Details
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extracted with HCl (0.1 N, 1×15 ml)
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Type
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WASH
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Details
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The aqueous layer was washed with diethyl ether (10 ml)
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Type
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ADDITION
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Details
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treated with 0.2 N NaOH until basic (pH>8)
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Type
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EXTRACTION
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Details
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before extracted with dichloromethane (20 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried (Na2SO4)
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Reaction Time |
24 h |
Name
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Type
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product
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Smiles
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BrC=1C=C(C=CC1)CNC1CCN(CC1)C(=O)OC(C)(C)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |